Cas no 89270-22-4 (2-FLUOROPALMITIC ACID)

• Product Name: 2-FLUOROPALMITIC ACID
• CAS No: 89270-22-4
• MF: C₁₆H₃₁FO₂
• MW: 274.41454911232
• CID: 891488
• PubChem ID: 1560
• Update Time: 2025-06-15

2-FLUOROPALMITIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-FLUOROPALMITIC ACID
• KBio2_005271
• NSC 158288
• NCGC00161355-03
• 16518-94-8
• KBioSS_000135
• Bio2_000135
• HMS3402G17
• 2-fluoro-hexadecanoic acid
• KBio3_000270
• 2-Fluorohexadecanoic acid
• KBio3_000269
• CBiol_002000
• NSC158288
• NCGC00161355-01
• 89270-22-4
• PD020524
• 2-Fluoropalmitic acid Activity: Acyl-CoA synthase inhibitor
• HMS1361G17
• 2-FLUOROPALMITICACID
• KBioGR_000135
• NCGC00161355-02
• SCHEMBL337296
• starbld0019658
• LMFA01090041
• CHEBI:94978
• Hexadecanoic acid, 2-fluoro-
• HY-117651
• SR-01000946674
• JGRIJJOLCNCSNX-UHFFFAOYSA-N
• Bio1_000775
• Bio1_001264
• NSC-158288
• DTXSID001347659
• BRD-A94451536-001-01-0
• 2-Fluoro palmitic acid
• DL-alpha-Fluoropalmitic acid
• AKOS022181448
• MS-23907
• fluoropalmitic acid
• HMS1791G17
• KBio2_000135
• NS00096591
• HMS3649L15
• IDI1_033885
• KBio2_002703
• Bio1_000286
• BSPBio_001415
• SR-01000946674-1
• Q27166740
• CHEMBL1373832
• HMS1989G17
• CS-0066744
• BML3-C06
• Bio2_000615

• Inchi： 1S/C16H31FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3,(H,18,19)
• InChI Key： JGRIJJOLCNCSNX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 274.23100
• Monoisotopic Mass: 274.23080839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• PSA: 37.30000
• LogP: 5.50030
• Solubility: Not available

Additional information on 2-FLUOROPALMITIC ACID

2-FLUOROPALMITIC ACID: A Comprehensive Overview of CAS No. 89270-22-4 and Its Applications in Biomedical Research

2-FLUOROPALMITIC ACID, with the chemical formula C₁₆H₃₁FO₂, is a fluorinated fatty acid derivative that has garnered significant attention in the field of biomedical research. Its CAS No. 89270-22-4 serves as a unique identifier for this compound, which is structurally distinct from its non-fluorinated counterpart, palmitic acid. The introduction of a fluorine atom at the second carbon position of the hydrocarbon chain introduces novel physicochemical properties that are critical for its biological activity and potential therapeutic applications.

Recent studies published in 2023 have highlighted the role of 2-FLUOROPALMITIC ACID in modulating lipid metabolism and its potential as a candidate for metabolic disorders. A 2023 paper in Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced membrane permeability compared to traditional fatty acids, which could be beneficial for drug delivery systems. Additionally, the fluorine atom's electron-withdrawing effect may alter the compound's interaction with biological membranes, potentially influencing its pharmacokinetic profile.

The 2-FLUOROPALMITIC ACID molecule is composed of a 16-carbon hydrocarbon chain with a fluorine atom at the second carbon position and two carboxylate groups at the terminal end. This structure is similar to palmitic acid, which is a common saturated fatty acid in biological systems, but the fluorine substitution introduces significant differences in polarity and hydrophobicity. The fluorine atom's high electronegativity creates a polar environment that may affect the compound's solubility and interaction with cellular components.

Research published in 2024 in Biorganic & Medicinal Chemistry Letters has shown that 2-FLUOROPALMITIC ACID may serve as a potential scaffold for the development of novel anti-inflammatory agents. The compound's ability to modulate lipid raft formation in cell membranes could have implications for diseases such as atherosclerosis and neurodegenerative disorders. This finding is particularly relevant given the increasing focus on lipid-mediated signaling pathways in biomedical research.

The CAS No. 89270-22-4 compound has also been explored for its potential in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews indicated that the fluorinated fatty acid could enhance the stability of lipid nanoparticles, which are increasingly used for targeted drug delivery. This property may be attributed to the fluorine atom's ability to reduce the hydrophobicity of the molecule, thereby improving its compatibility with aqueous environments.

Recent advances in computational chemistry have provided insights into the molecular dynamics of 2-FLUOROPALMITIC ACID. A 2023 paper in Journal of Computational Chemistry used molecular dynamics simulations to show that the fluorine substitution affects the compound's conformational flexibility, which could influence its biological activity. These findings suggest that the fluorine atom plays a critical role in determining the compound's interaction with biological targets.

The CAS No. 89270-22-4 compound's pharmacological properties have been further explored in preclinical studies. A 2024 study in Pharmacological Research reported that 2-FLUOROPALMITIC ACID exhibits anti-inflammatory effects by modulating the activity of phospholipase A2, an enzyme involved in inflammatory responses. This discovery highlights the potential of this compound as a therapeutic agent for inflammatory diseases.

Research on 2-FLUOROPALMITIC ACID has also extended to its role in metabolic disorders. A 2023 study in Metabolism suggested that the compound could influence lipid metabolism by altering the activity of key enzymes involved in fatty acid oxidation. These findings may have implications for the treatment of metabolic syndrome and related conditions.

The CAS No. 89270-22-4 compound's potential in biomedical applications has been further supported by its ability to modulate cell signaling pathways. A 2024 paper in Cell Reports indicated that 2-FLUOROPALMITIC ACID could interfere with the activity of G protein-coupled receptors, which are involved in numerous physiological processes. This property may have therapeutic applications in diseases such as cancer and neurodegenerative disorders.

Recent studies have also focused on the safety profile of 2-FLUOROPALMITIC ACID. A 2023 review in Toxicological Sciences suggested that the compound has a low toxicity profile, which is an important consideration for its potential therapeutic use. These findings indicate that the compound may be a viable candidate for further clinical development.

In conclusion, 2-FLUOROPALMITIC ACID with CAS No. 89270-22-4 represents a promising area of research in biomedical science. Its unique chemical structure and potential biological activities make it a valuable compound for further investigation. As research in this field continues to advance, the compound may play a significant role in the development of new therapeutic strategies for a variety of diseases.